Cas no 871333-99-2 (((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid)

• Product name: ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
• CAS No: 871333-99-2
• MF: C₁₀H₁₇BO₂
• MW: 180.05178
• MDL: MFCD08705231
• CID: 719582
• PubChem ID: 44119811

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[(1S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl]-
• (1S)-1,7,7-Trimethylbicyclo[2.2.1]Hept-2-en-2-Ylboronic Acid
• (1S)-1,7,7-Trimethylnorborn-2-ene-2-boronic acid
• ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
• C10H17BO2
• AKOS015840275
• [(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl]boronic acid
• SCHEMBL2386155
• AB85745
• [(1S)-1,7,7-trimethyl-2-bicyclo[2.2.1]hept-2-enyl]boronic acid
• BS-22441
• DB-007959
• MFCD08705231
• 871333-99-2
• AKOS015893190

• MDL： MFCD08705231
• Inchi： InChI=1S/C10H17BO2/c1-9(2)7-4-5-10(9,3)8(6-7)11(12)13/h6-7,12-13H,4-5H2,1-3H3/t7-,10+/m1/s1
• InChI Key： ZGDNWNBGFZOLLT-XCBNKYQSSA-N
• SMILES： CC1(C)C2CC[C@@]1(C)C(=C2)B(O)O

Computed Properties

• Exact Mass: 180.13200
• Monoisotopic Mass: 180.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.07
• Melting Point: 205-207
• Boiling Point: 283.3°C at 760 mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.511
• PSA: 40.46000
• LogP: 1.38090

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid

Comprehensive Overview of ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid (CAS No. 871333-99-2)

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid (CAS No. 871333-99-2) is a specialized boronic acid derivative with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its chiral nature and sterically hindered environment make it a valuable building block for asymmetric synthesis and catalysis. Researchers are increasingly exploring its potential in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in academic and industrial circles.

The boronic acid functional group in this compound is pivotal for its reactivity, enabling it to form stable covalent bonds with diols and other nucleophiles. This property is leveraged in sensor development and drug delivery systems, aligning with current trends in nanotechnology and bioconjugation. The compound's CAS No. 871333-99-2 is often queried in databases like SciFinder and Reaxys, reflecting its growing relevance in high-impact research.

From a synthetic perspective, ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid is synthesized via Grignard reactions or transmetalation techniques. Its enantiopure form is particularly sought after for chiral ligand design, a hot topic in catalysis forums. The compound's bicyclo[2.2.1]heptene core also contributes to its rigidity, making it a candidate for molecular imprinting applications.

In the context of green chemistry, this boronic acid derivative is being studied for its biodegradability and low toxicity, addressing the rising demand for sustainable reagents. Its compatibility with aqueous media further enhances its utility in biocompatible applications, a frequently searched term in biomedical engineering.

Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid. Its spectral data is often cross-referenced in cheminformatics platforms, underscoring its importance in computational chemistry. The compound's stability under ambient conditions is another advantage, reducing storage costs and logistical challenges.

In summary, ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid (CAS No. 871333-99-2) is a versatile and high-value compound with broad applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial catalogs.